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Compound of Interest

Compound Name:
6-Bromospiro[chroman-2,4'-

piperidin]-4-one hydrochloride

CAS No.: 921760-46-5

Cat. No.: B1376246

Get Quote

Executive Summary
Castration-Resistant Prostate Cancer (CRPC) remains a lethal challenge due to the

reactivation of Androgen Receptor (AR) signaling despite androgen deprivation therapy. Recent

medicinal chemistry campaigns have identified p300/CBP histone acetyltransferases as critical

co-activators that drive AR-mediated transcription in CRPC.

This guide details the rational design and synthesis of spirocyclic chromane derivatives, a

privileged scaffold offering superior conformational rigidity and metabolic stability compared to

linear analogues. We focus on the synthesis of Spiro[chromane-2,4'-piperidine]-4-one, a core

structure that mimics the binding mode of the clinical candidate A-485 but with enhanced

selectivity for prostate cancer cell lines (e.g., 22Rv1).

Rational Design: The "Spiro" Advantage
The transition from a planar chromone to a spirocyclic chromane introduces a critical

carbon center. This structural modification serves three specific functions in drug design:
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Vectorial Projection: The spiro-fusion forces the piperidine ring orthogonal to the chromane

plane, allowing the molecule to explore deep hydrophobic pockets in the p300 HAT domain

that are inaccessible to flat molecules.

Conformational Restriction: By locking the conformation, the entropic penalty upon protein

binding is reduced, often improving potency (

).

Metabolic Stability: The quaternary spiro-carbon blocks metabolic oxidation at the typically

labile C-2 position of the chromane ring.

Computational Insight (SAR)
Docking studies suggest that the chromane oxygen functions as a hydrogen bond acceptor for

Tyr1467 in the p300 active site, while the piperidine nitrogen (when functionalized) interacts

with the solvent-exposed rim, improving solubility.

Protocol A: Chemical Synthesis of the Spiro-
Scaffold
Objective: Synthesize the core scaffold tert-butyl 4-oxo-spiro[chromane-2,4'-piperidine]-1'-

carboxylate via the Kabbe Condensation.

Materials Required[1][2][3][4][5][6][7][8][9][10]
Reagents: 2'-Hydroxyacetophenone (1.0 eq), N-Boc-4-piperidone (1.2 eq), Pyrrolidine (0.5

eq).

Solvents: Methanol (anhydrous), Ethyl Acetate, Hexanes.

Equipment: Microwave reactor (optional) or Round-bottom flask with reflux condenser.

Step-by-Step Methodology
Reaction Setup:
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Dissolve 2'-Hydroxyacetophenone (10 mmol, 1.36 g) and N-Boc-4-piperidone (12 mmol,

2.39 g) in anhydrous Methanol (20 mL).

Add Pyrrolidine (5 mmol, 0.42 mL) dropwise. Note: Pyrrolidine acts as the organocatalyst

via an enamine intermediate.

Cyclization (Kabbe Condensation):

Method A (Thermal): Reflux the mixture at 65°C for 12–24 hours. Monitor by TLC (30%

EtOAc/Hexane).

Method B (Microwave - Recommended): Heat at 100°C for 45 minutes in a sealed vessel.

This significantly reduces reaction time and improves yield.

Work-up:

Evaporate the solvent under reduced pressure.

Redissolve the residue in Ethyl Acetate (50 mL) and wash with 1N HCl (2 x 20 mL) to

remove the catalyst, followed by saturated Brine (20 mL).

Dry the organic layer over anhydrous

and concentrate.

Purification:

Purify via flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexanes).

Expected Yield: 60–75% as a white/pale yellow solid.

Characterization (QC Check):

1H NMR (400 MHz, CDCl3): Look for the disappearance of the ketone methyl singlet (2.6

ppm) and the appearance of the methylene protons of the chromane ring (approx. 2.7

ppm, s, 2H).

MS (ESI): Calculated
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Visualization: Synthetic Pathway

Figure 1: Organocatalytic synthesis of the spirochromane core via Kabbe Condensation.
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Protocol B: Biological Evaluation (In Vitro)
Objective: Validate the potency of the synthesized derivatives against Enzalutamide-resistant

prostate cancer cells.

Cell Models
22Rv1: Castration-resistant, expresses AR-V7 (constitutively active splice variant). Primary

Model.

PC-3: AR-null, highly metastatic.[1] Specificity Control.

RWPE-1: Normal prostate epithelium. Toxicity Control.

Assay 1: Cell Viability (SRB Assay)
Why SRB? Unlike MTT, the Sulforhodamine B (SRB) assay is not influenced by mitochondrial

metabolic fluctuations, providing a more direct measure of cellular protein content and mass.

Seeding: Seed 22Rv1 cells at 3,000 cells/well in 96-well plates. Allow attachment for 24h.

Treatment: Treat with serial dilutions of the spiro-derivative (0.01 – 100

) for 72 hours. Include A-485 as a positive control.

Fixation: Fix cells with cold 10% trichloroacetic acid (TCA) for 1h at 4°C.
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Staining: Wash with water, dry, and stain with 0.4% SRB in 1% acetic acid for 30 min.

Quantification: Solubilize bound dye with 10 mM Tris base and read absorbance at 510 nm.

Data Analysis: Calculate

using non-linear regression (GraphPad Prism).

Target Criteria:

in 22Rv1; Selectivity Index (RWPE-1/22Rv1) > 10.

Assay 2: Mechanistic Validation (Western Blot)
To confirm p300/CBP inhibition, monitor the acetylation status of Histone H3 at Lysine 27

(H3K27ac), a specific mark of p300 activity.

Lysis: Harvest treated cells and lyse in RIPA buffer with protease/phosphatase inhibitors.

Antibodies:

Primary: Anti-H3K27ac (Cell Signaling Tech, 1:1000).

Loading Control: Anti-Total H3 or Anti-

-Actin.

Expected Result: Dose-dependent decrease in H3K27ac signal without a significant drop in

total H3 levels.

Visualization: Mechanism of Action
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Figure 2: Therapeutic mechanism of p300 inhibition in CRPC cells.
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Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield in Kabbe

Condensation
Incomplete enamine formation

Add molecular sieves (4Å) to

the reaction to scavenge

water. Switch to microwave

heating.

Product is an Oil/Gum Residual solvent or impurities

Triturate with cold diethyl ether

or recrystallize from

Ethanol/Water.

No Activity in 22Rv1 Cells Poor cell permeability

Check LogP. If >5, introduce

polar groups (e.g., morpholine)

on the piperidine nitrogen to

improve solubility.

Toxicity in RWPE-1 Off-target effects

Ensure the spiro-linkage is

intact. Planar byproducts

(chromones) are often

promiscuous intercalators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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